Cas no 2137570-14-8 (2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine])

• Product Name: 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine]
• CAS No: 2137570-14-8
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6234559
• PubChem ID: 165954104
• Update Time: 2025-07-17

2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine] Chemical and Physical Properties

Names and Identifiers

• EN300-731860
• 2'-ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine]
• 2137570-14-8
• 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine]

• Inchi： 1S/C12H19N3/c1-2-10-9-15-8-4-7-13-12(5-3-6-12)11(15)14-10/h9,13H,2-8H2,1H3
• InChI Key： AKOQIGJFDGXZAY-UHFFFAOYSA-N
• SMILES： N1CCCN2C=C(CC)N=C2C21CCC2

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.8Ų

Additional information on 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine]

Comprehensive Overview of 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine] (CAS No. 2137570-14-8)

The compound 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine] (CAS No. 2137570-14-8) is a structurally unique and pharmacologically significant molecule that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This spirocyclic derivative belongs to the imidazo[1,2-a][1,4]diazepine class, a scaffold known for its versatility in targeting various biological pathways. Researchers and pharmaceutical developers are increasingly interested in this compound as it combines the rigidity of a cyclobutane ring with the flexibility of a tetrahydrodiazepine core, offering a balanced profile for modulating protein-protein interactions.

In the context of current trends, the demand for novel small-molecule therapeutics has surged, particularly in areas such as neurodegenerative diseases, oncology, and inflammatory disorders. The spirocyclic architecture of 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine] is particularly appealing because it mimics the three-dimensional complexity of natural products, a feature often associated with improved selectivity and reduced off-target effects. This aligns with the growing emphasis on fragment-based drug design and structure-activity relationship (SAR) studies, which are frequently searched topics in academic and industrial research circles.

From a synthetic chemistry perspective, the preparation of 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine] involves innovative strategies to construct its spiro-fused ring system. The imidazo[1,2-a][1,4]diazepine moiety is typically assembled via cyclization reactions, while the ethyl substituent at the 2'-position introduces steric and electronic modifications that can fine-tune the compound's binding affinity. Such synthetic approaches are often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry optimization, making this compound a relevant case study for chemists.

Another area of interest is the compound's potential as a central nervous system (CNS) agent. The diazepine core is a hallmark of many GABAergic modulators, and the incorporation of a spirocyclic framework could enhance blood-brain barrier permeability—a critical factor for CNS drug development. This has led to speculation about its utility in addressing unmet medical needs in anxiety, epilepsy, or sleep disorders, topics frequently queried in healthcare and pharmaceutical databases.

In summary, 2'-Ethyl-5',6',7',8'-tetrahydrospiro[cyclobutane-1,9'-imidazo[1,2-a][1,4]diazepine] (CAS No. 2137570-14-8) represents a compelling example of modern drug-like molecular design. Its structural features and potential therapeutic applications make it a subject of ongoing research, particularly in the realms of neuropharmacology and targeted therapy. As the scientific community continues to explore its properties, this compound may emerge as a key player in the next generation of bioactive small molecules.